Cas no 1033202-20-8 (3-Ethoxy-2-fluorobenzonitrile)
3-Ethoxy-2-fluorobenzonitrile structure
Product Name:3-Ethoxy-2-fluorobenzonitrile
CAS No:1033202-20-8
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD10699689
CID:857908
PubChem ID:46738784
Update Time:2025-04-19
3-Ethoxy-2-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-2-fluorobenzonitrile
- ACMC-20986e
- AG-D-13945
- AK-96084
- ANW-14868
- CTK4A1971
- SureCN1579020
-
- MDL: MFCD10699689
- Inchi: 1S/C9H8FNO/c1-2-12-8-5-3-4-7(6-11)9(8)10/h3-5H,2H2,1H3
- InChI Key: NRUNOKNBZYDSTD-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC=CC=1OCC
Computed Properties
- Exact Mass: 165.05900
- Monoisotopic Mass: 165.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 244.3±25.0 ºC (760 Torr),
- Flash Point: 101.5±23.2 ºC,
- Solubility: Almost insoluble (0.078 g/l) (25 º C),
- PSA: 33.02000
- LogP: 2.09608
3-Ethoxy-2-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E892108-100mg |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E892108-250mg |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | E892108-500mg |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | E892108-1g |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB272892-1 g |
3-Ethoxy-2-fluorobenzonitrile; 98% |
1033202-20-8 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB272892-5 g |
3-Ethoxy-2-fluorobenzonitrile; 98% |
1033202-20-8 | 5g |
€654.00 | 2023-04-26 | ||
| abcr | AB272892-10 g |
3-Ethoxy-2-fluorobenzonitrile; 98% |
1033202-20-8 | 10g |
€1062.00 | 2023-04-26 | ||
| Apollo Scientific | PC902939-1g |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 98% | 1g |
£150.00 | 2025-02-22 | |
| Apollo Scientific | PC902939-5g |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 98% | 5g |
£445.00 | 2025-02-22 | |
| Fluorochem | 217415-1g |
3-Ethoxy-2-fluorobenzonitrile |
1033202-20-8 | 95% | 1g |
£150.00 | 2022-02-28 |
3-Ethoxy-2-fluorobenzonitrile Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
1033202-20-8 (3-Ethoxy-2-fluorobenzonitrile) Related Products
- 127667-01-0(2-Fluoro-5-methoxybenzonitrile)
- 220353-20-8(2,4-Difluoro-3-methoxybenzonitrile)
- 256417-12-6(2,3-Difluoro-4-methoxybenzonitrile)
- 112811-63-9(3-Methoxy-2,4,5-trifluorobenzonitrile)
- 886498-35-7(2,6-DIFLUORO-3-METHOXYBENZONITRILE)
- 243128-37-2(4-Fluoro-3-methoxybenzonitrile)
- 756840-04-7(Benzonitrile,3,4-diethoxy-2-fluoro-)
- 126162-96-7(4-Ethoxy-2,3-difluorobenzonitrile)
- 198203-94-0(2-Fluoro-3-methoxybenzonitrile)
- 474554-45-5(4,5-Diethoxy-3-fluorophthalonitrile)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk